Cas no 1171067-10-9 (2-ethoxy-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-5-methylbenzene-1-sulfonamide)

• Product Name: 2-ethoxy-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-5-methylbenzene-1-sulfonamide
• CAS No: 1171067-10-9
• MF: C₂₁H₂₆N₂O₅S
• MW: 418.506544589996
• CID: 5508167
• Update Time: 2025-08-03

2-ethoxy-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-5-methylbenzenesulfonamide
• 2-ethoxy-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-5-methylbenzene-1-sulfonamide

• InChI Key： PDZNAGMEWWPHRO-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(COC)=O)(=O)=O)=CC(C)=CC=C1OCC

Computed Properties

• Exact Mass: 418.156
• Monoisotopic Mass: 418.156
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-ethoxy-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-5-methylbenzene-1-sulfonamide

2-Ethoxy-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-5-methylbenzene-1-sulfonamide: A Comprehensive Overview

The compound 1171067-10-9, also known as 2-ethoxy-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-5-methylbenzene-1-sulfonamide, is a sulfonamide derivative that has garnered significant attention in the field of biomedical research. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the areas of inflammation, pain management, and neurodegenerative disorders. Its unique structure combines elements from quinoline derivatives and sulfonamides, making it a subject of interest for researchers exploring novel drug candidates.

The development of 2-ethoxy-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-5-methylbenzene-1-sulfonamide was driven by the need for more effective and selective pharmacological agents. The molecule's sulfonamide group is known to exhibit potent COX-2 (Cyclooxygenase-2) inhibitory activity, which is crucial in the management of inflammatory diseases. Additionally, the quinoline moiety contributes to the compound's lipophilicity and bioavailability, enhancing its ability to penetrate biological membranes and reach target sites.

Recent studies have highlighted the importance of sulfonamides in drug discovery due to their diverse pharmacological profiles. The 2-methoxyacetyl substituent on the quinoline ring further modulates the compound's metabolic stability and toxicity, making it a promising candidate for preclinical trials. Researchers have also explored the compound's kinase inhibitory properties, which could open new avenues in the treatment of cancer and autoimmune diseases.

One of the most notable aspects of 1171067-10-9 is its selectivity profile. Unlike traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which often exhibit poor selectivity between COX-1 and COX-2, this compound demonstrates a high degree of COX-2 selectivity, reducing the risk of gastrointestinal side effects. This characteristic positions it as a potential next-generation NSAID, offering improved safety and efficacy.

Recent advancements in drug delivery systems have further enhanced the prospects of sulfonamide derivatives like 1171067-10-9. Researchers are investigating the use of nanoparticle-based formulations to improve the compound's solubility and bioavailability, potentially addressing some of the challenges associated with oral administration.

Another area of active research is the exploration of quinoline derivatives in the context of neurodegenerative disorders. The molecule's central nervous system (CNS) permeability makes it a candidate for investigating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown promising results, indicating that the compound may possess neuroprotective properties, which could be harnessed for the development of novel therapies.

In summary, 2-ethoxy-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-5-methylbenzene-1-sulfonamide (CAS NO 1171067-10-9) represents a cutting-edge advancement in the field of biomedical science. Its unique combination of structural features, including the sulfonamide group, quinoline moiety, and 2-methoxyacetyl substituent, positions it as a versatile tool for addressing a wide range of therapeutic targets. As research continues to uncover new applications and optimize its properties, this compound holds the potential to make a significant impact on human health.